Cas no 2229525-28-2 (tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate)

Tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its structure features a pyrimidine core functionalized with a piperidin-3-ylmethyl group and a tert-butoxycarbonyl (Boc) protecting group, offering versatility in further derivatization. The Boc group enhances stability during synthetic manipulations, while the piperidine moiety provides a handle for additional modifications. This compound is particularly valuable in medicinal chemistry for constructing bioactive molecules, such as kinase inhibitors or receptor modulators. Its well-defined reactivity and compatibility with standard coupling conditions make it a practical choice for targeted synthesis. Storage under inert conditions is recommended to preserve integrity.
tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate structure
2229525-28-2 structure
Product Name:tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate
CAS No:2229525-28-2
MF:C15H24N4O2
MW:292.376663208008
CID:6051138
PubChem ID:165832517
Update Time:2025-06-13

tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate
    • tert-butyl N-{5-[(piperidin-3-yl)methyl]pyrimidin-2-yl}carbamate
    • 2229525-28-2
    • EN300-1882465
    • Inchi: 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-13-17-9-12(10-18-13)7-11-5-4-6-16-8-11/h9-11,16H,4-8H2,1-3H3,(H,17,18,19,20)
    • InChI Key: FEINWTBMXKYJEM-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC=C(C=N1)CC1CNCCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 292.18992602g/mol
  • Monoisotopic Mass: 292.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 76.1Ų

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Additional information on tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate (CAS No. 2229525-28-2)

The compound tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate (CAS No. 2229525-28-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperidin-3-yl moiety and a pyrimidin-2-yl backbone, this compound is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a carbamate-protected intermediate, which is crucial for synthesizing more complex bioactive molecules.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate has surged due to their versatility in medicinal chemistry. The piperidine and pyrimidine rings are common pharmacophores found in many FDA-approved drugs, making this compound a valuable building block. Its CAS No. 2229525-28-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, the tert-butyl carbamate group provides stability, which is essential for handling and storage during synthetic processes.

One of the trending topics in organic chemistry is the development of green synthesis methods for complex intermediates like tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate. Researchers are investigating eco-friendly catalysts and solvent-free conditions to reduce environmental impact. This aligns with the growing emphasis on sustainable chemistry, a hot topic in both scientific literature and public discourse. The compound’s structural flexibility also makes it a candidate for computational drug design, where in silico modeling can predict its interactions with biological targets.

The pharmacological potential of tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate is another area of active research. Its piperidin-3-yl component is often associated with central nervous system (CNS) activity, prompting studies into its use for neurological disorders. Meanwhile, the pyrimidine ring is a key feature in antiviral and anticancer agents, broadening its applicability. These attributes make CAS No. 2229525-28-2 a compound of interest for multidisciplinary research teams.

From a synthetic perspective, the carbamate protection strategy employed in this compound is a cornerstone of modern organic synthesis. The tert-butyl group offers a balance between stability and ease of deprotection, which is critical for multi-step reactions. This has led to its inclusion in numerous patented synthetic routes, particularly for small molecule therapeutics. As the pharmaceutical industry continues to prioritize high-efficiency intermediates, compounds like tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate remain in high demand.

In conclusion, tert-butyl N-{5-(piperidin-3-yl)methylpyrimidin-2-yl}carbamate (CAS No. 2229525-28-2) represents a critical intersection of chemistry and pharmacology. Its structural complexity and functional diversity make it a focal point for innovation in drug development. Whether through green chemistry initiatives or advanced computational modeling, this compound continues to inspire new avenues of scientific exploration. As research progresses, its role in shaping future therapeutics is likely to expand, solidifying its place in the annals of medicinal chemistry.

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